Cas no 899748-41-5 (N'-cycloheptyl-N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenylethanediamide)

• Product Name: N'-cycloheptyl-N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenylethanediamide
• CAS No: 899748-41-5
• MF: C₁₉H₂₇N₃O₄S
• MW: 393.500383615494
• CID: 5487757
• PubChem ID: 7584676
• Update Time: 2025-06-09

N'-cycloheptyl-N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• AKOS024467439
• N1-cycloheptyl-N2-(4-(1,1-dioxido-1,2-thiazinan-2-yl)phenyl)oxalamide
• VU0499380-1
• F2794-0201
• N'-cycloheptyl-N-[4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl]ethanediamide
• 899748-41-5
• N-cycloheptyl-N'-[4-(1,1-dioxothiazinan-2-yl)phenyl]oxamide
• N'-cycloheptyl-N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenylethanediamide

• Inchi： 1S/C19H27N3O4S/c23-18(20-15-7-3-1-2-4-8-15)19(24)21-16-9-11-17(12-10-16)22-13-5-6-14-27(22,25)26/h9-12,15H,1-8,13-14H2,(H,20,23)(H,21,24)
• InChI Key： AYCDSACIDQQNTI-UHFFFAOYSA-N
• SMILES： S1(CCCCN1C1C=CC(=CC=1)NC(C(NC1CCCCCC1)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 393.17222752g/mol
• Monoisotopic Mass: 393.17222752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 104Ų

Additional information on N'-cycloheptyl-N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenylethanediamide

Introduction to N'-cycloheptyl-N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenylethanediamide (CAS No: 899748-41-5)

N'-cycloheptyl-N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenylethanediamide, identified by its CAS number 899748-41-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The structural motif of this compound incorporates several key functional groups, including a cycloheptyl moiety and a phenylethanediamide backbone, which are strategically positioned to interact with biological targets in a manner that could modulate physiological pathways.

The< strong>cycloheptyl group in the molecular structure contributes to the steric and electronic properties of the compound, influencing its solubility, metabolic stability, and binding affinity. This feature is particularly relevant in drug design, where the balance between hydrophobicity and hydrophilicity is often critical for optimizing pharmacokinetic profiles. Additionally, the presence of a< strong>phenylethanediamide moiety suggests potential interactions with biological macromolecules such as proteins and enzymes. This moiety is known for its ability to form hydrogen bonds and participate in π-stacking interactions, which are essential for the development of high-affinity ligands.

The< strong>1,1-dioxo-1lambda6,2-thiazinan-2-yl substituent further enhances the complexity of this compound, introducing a heterocyclic ring system that may contribute to its pharmacological activity. Thiazine derivatives have been extensively studied for their biological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The incorporation of this moiety into the molecular framework of N'-cycloheptyl-N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenylethanediamide may confer unique pharmacological properties that make it a valuable candidate for further investigation.

In recent years, there has been growing interest in the development of multitargeted drugs that can modulate multiple pathways simultaneously. The structural features of N'-cycloheptyl-N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenylethanediamide suggest that it may possess such capabilities. For instance, the combination of the cycloheptyl group and the phenylethanediamide moiety could allow for interactions with both enzyme and receptor targets. This dual-targeting strategy has shown promise in preclinical studies as a means to enhance therapeutic efficacy while minimizing side effects.

The synthesis of N'-cycloheptyl-N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenylethanediamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations and precise regioselective reactions to construct the desired molecular framework. Advanced techniques such as transition metal catalysis and flow chemistry have been employed to optimize reaction conditions and improve yields. These synthetic methodologies not only highlight the versatility of modern organic synthesis but also pave the way for scalable production processes.

The pharmacological evaluation of N'-cycloheptyl-N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenylethanediamide has revealed promising preliminary results. In vitro studies have demonstrated its ability to inhibit certain enzymes associated with inflammatory pathways. Additionally, cellular assays have shown potential activity against cancer cell lines, suggesting its utility in oncology research. These findings underscore the importance of this compound as a lead molecule for further medicinal chemistry optimization.

The development of novel drug candidates requires a thorough understanding of their physicochemical properties and pharmacokinetic behavior. Computational modeling techniques have been utilized to predict the ADME (Absorption, Distribution, Metabolism, and Excretion) profiles of N'-cycloheptyl-N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenylethanediamide. These simulations have provided valuable insights into its potential bioavailability and metabolic pathways. Such information is crucial for guiding optimization efforts aimed at improving drug-like properties.

The future prospects for N'-cycloheptyl-N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenylethanediamide are promising. Ongoing research is focused on refining its chemical structure to enhance its therapeutic index and reduce potential toxicities. Collaborative efforts between synthetic chemists and biologists are essential for translating preclinical findings into clinical applications. As our understanding of disease mechanisms continues to evolve，this compound represents a beacon of hope for innovative therapeutic solutions.